Cas no 403834-57-1 (methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate)

• Product Name: methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate
• CAS No: 403834-57-1
• MF: C₁₂H₁₂F₃NO₃S
• MW: 307.288792610168
• CID: 5924452
• PubChem ID: 7157546
• Update Time: 2025-06-20

methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)acetate
• Acetic acid, 2-[[2-oxo-2-[[2-(trifluoromethyl)phenyl]amino]ethyl]thio]-, methyl ester
• methyl 2-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanylacetate
• methyl 2-[({[2-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]acetate
• SR-01000009949-1
• SR-01000009949
• AKOS024602557
• 403834-57-1
• F1016-0222
• methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate

• Inchi： 1S/C12H12F3NO3S/c1-19-11(18)7-20-6-10(17)16-9-5-3-2-4-8(9)12(13,14)15/h2-5H,6-7H2,1H3,(H,16,17)
• InChI Key： JSKNKFPNMIHMHB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSCC(=O)NC1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 307.04899890g/mol
• Monoisotopic Mass: 307.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.7Ų

Additional information on methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate

Introduction to Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate (CAS No. 403834-57-1)

Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate, with the CAS number 403834-57-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a trifluoromethyl group and a carbamoyl moiety. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The methyl sulfanylacetate moiety in the name of this compound suggests its versatility in chemical reactions, particularly in the context of synthesis and functionalization. The presence of a trifluoromethyl group is particularly noteworthy, as this substituent is known to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Furthermore, the carbamoyl group often serves as a key pharmacophore in many bioactive compounds, contributing to interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that incorporate fluorinated aromatic rings. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs. For instance, it can improve binding affinity to biological receptors and reduce susceptibility to metabolic degradation. This has led to its widespread use in the design of small-molecule drugs targeting various diseases, including cancer and inflammatory disorders.

Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate represents a promising candidate for further exploration in drug discovery. Its structural features suggest potential applications as an intermediate in the synthesis of more complex molecules with specific biological activities. The carbamoyl group, for example, can be further functionalized to introduce additional pharmacophores or to modify the solubility and bioavailability of the compound.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to achieve regioselectivity and minimize side reactions. Similarly, the incorporation of the carbamoyl moiety necessitates precise control over reaction conditions to avoid unwanted byproducts.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it feasible to produce larger quantities of these complex molecules for further study.

In terms of biological activity, preliminary studies suggest that Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate may exhibit properties relevant to several therapeutic areas. The combination of the trifluoromethyl group and the carbamoyl moiety could potentially modulate enzyme activity or receptor binding affinity. Additionally, the sulfanylacetate group may contribute to interactions with cellular components, influencing pathways involved in disease progression.

Ongoing research is focused on evaluating the pharmacological profile of this compound through both in vitro and in vivo studies. These investigations aim to elucidate its mechanism of action and assess its potential as a lead compound for drug development. The results from these studies will provide valuable insights into the therapeutic potential of Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate and guide future synthetic modifications.

The impact of fluorinated aromatic compounds on drug discovery cannot be overstated. The unique properties imparted by substituents such as the trifluoromethyl group continue to drive innovation in medicinal chemistry. As research progresses, compounds like Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate are expected to play a crucial role in developing next-generation therapeutics that address unmet medical needs.

In conclusion, Methyl 2-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanylacetate (CAS No. 403834-57-1) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration, both as a synthetic intermediate and as a lead compound for drug development. As our understanding of fluorinated aromatic compounds continues to grow, so too will the opportunities for discovering novel therapeutic agents based on these versatile molecular frameworks.